6-Fluoro-2-methyl-3-(methylthio)pyridine
Overview
Description
6-Fluoro-2-methyl-3-(methylthio)pyridine is a chemical compound with the CAS Number: 1204336-74-2 . It has a molecular weight of 157.21 . The IUPAC name for this compound is 6-fluoro-2-methyl-3-(methylsulfanyl)pyridine .
Molecular Structure Analysis
The InChI code for 6-Fluoro-2-methyl-3-(methylthio)pyridine is 1S/C7H8FNS/c1-5-6(10-2)3-4-7(8)9-5/h3-4H,1-2H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
The physical and chemical properties of 6-Fluoro-2-methyl-3-(methylthio)pyridine are not fully detailed in the available resources. It is known that the compound should be stored at temperatures between 2-8°C .Scientific Research Applications
Neuroprotective and Behavioral Properties
Flupirtine, a derivative of pyridine, demonstrates neuroprotective, anticonvulsant, and myorelaxant effects. It reverses akinesia and rigidity in dopamine-depleted animals, indicating its potential in treating neurodegenerative diseases (Schuster et al., 1998).
Chemistry and Properties of Pyridine Derivatives
The chemistry of 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine demonstrates their potential in creating complex compounds with important properties such as spectroscopic, structural, magnetic properties, and biological and electrochemical activity (Boča et al., 2011).
Metallation of π-Deficient Heteroaromatic Compounds
Metallation studies, particularly of π-deficient heterocyclic compounds like 3-fluoropyridine, reveal insights into regioselectivity and chemoselectivity at low temperatures, offering a pathway to synthesize substituted pyridines with high precision (Marsais & Quéguiner, 1983).
Environmental and Health Risks of Fluorinated Alternatives
Research on novel fluorinated alternatives to PFASs, including analysis of their concentrations in environmental media and human tissues, raises concerns about their toxicity and the need for further toxicological studies to assess their safety (Wang et al., 2019).
Amyloid Imaging in Alzheimer's Disease
Amyloid imaging ligands, such as [18F] 1,1-dicyano-2-[6-(dimethylamino)-2-naphtalenyl] propene and N-methyl [11C] 2-(4'-methylaminophenyl)-6-hydroxy-benzothiasole, have been studied for their potential in early detection and evaluation of Alzheimer's disease, offering insights into amyloid deposits in the brain (Nordberg, 2007).
Medicinal and Chemosensing Applications
Pyridine derivatives are highlighted for their wide range of biological activities and potential as chemosensors for various ions and neutral species, demonstrating the versatility of these compounds in medicinal applications and analytical chemistry (Abu-Taweel et al., 2022).
Safety and Hazards
properties
IUPAC Name |
6-fluoro-2-methyl-3-methylsulfanylpyridine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8FNS/c1-5-6(10-2)3-4-7(8)9-5/h3-4H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YATNMHZPENYDDQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=N1)F)SC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8FNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Fluoro-2-methyl-3-(methylthio)pyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![[3,5-Bis(trifluoromethyl)-4-pyridyl]methanamine](/img/structure/B3221028.png)
